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Compound of Interest

Compound Name: 2-Bromobutyryl chloride

CAS No.: 22118-12-3

Cat. No.: B1265789

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the spectroscopic data available for 2-
Bromobutyryl chloride (CAS No. 22118-12-3), a key reagent in organic synthesis. The

following sections detail its Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral

properties, offering valuable insights for its identification, characterization, and use in research

and development.

Spectroscopic Data Summary
The spectroscopic data for 2-Bromobutyryl chloride is summarized below. The data has been

compiled from various sources and predictive models.

Nuclear Magnetic Resonance (NMR) Data
¹H NMR (Proton NMR): The proton NMR spectrum of 2-Bromobutyryl chloride is expected to

exhibit signals corresponding to the three distinct proton environments in the molecule.
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Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Multiplicity

Coupling Constant

(J, Hz)

CH₃ (Methyl) 1.1 - 1.3 Triplet ~7

CH₂ (Methylene) 2.0 - 2.3 Multiplet -

CH-Br (Methine) 4.3 - 4.5 Triplet ~7

¹³C NMR (Carbon NMR): The carbon-13 NMR spectrum provides information on the carbon

framework of the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C=O (Carbonyl) 170 - 175

CH-Br (Methine) 50 - 55

CH₂ (Methylene) 30 - 35

CH₃ (Methyl) 10 - 15

Infrared (IR) Spectroscopy Data
The infrared spectrum of 2-Bromobutyryl chloride is characterized by strong absorptions

corresponding to the carbonyl and carbon-halogen bonds.

Functional Group
Characteristic Absorption

Range (cm⁻¹)
Intensity

C=O (Acid Chloride) 1770 - 1810 Strong

C-H (Alkyl) 2850 - 3000 Medium-Strong

C-Br (Alkyl Halide) 550 - 650 Medium

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for 2-Bromobutyryl
chloride are not widely published. However, the following are general methodologies
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applicable to the analysis of reactive liquid acyl chlorides.

NMR Spectroscopy
Sample Preparation: Due to the reactivity of 2-Bromobutyryl chloride with protic solvents,

all glassware must be thoroughly dried. The sample (typically 5-20 mg) is dissolved in an

appropriate deuterated solvent (e.g., chloroform-d, CDCl₃) that has been stored over

molecular sieves to ensure it is anhydrous. The solution is then transferred to a dry NMR

tube. Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift

referencing (δ = 0.00 ppm).

Data Acquisition: ¹H and ¹³C NMR spectra are typically recorded on a spectrometer operating

at a field strength of 300 MHz or higher. For ¹³C NMR, proton decoupling is generally

employed to simplify the spectrum and improve the signal-to-noise ratio.

Infrared (IR) Spectroscopy
Sample Preparation: For liquid samples like 2-Bromobutyryl chloride, a thin film is

prepared between two salt plates (e.g., NaCl or KBr). A drop of the neat liquid is placed on

one plate, and the second plate is carefully placed on top to create a thin, uniform film. Care

must be taken to perform this in a dry environment (e.g., a glove box or under a nitrogen

atmosphere) to prevent hydrolysis of the acyl chloride.

Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. A background spectrum of the clean, empty salt plates is typically recorded

first and automatically subtracted from the sample spectrum.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic identification and

characterization of 2-Bromobutyryl chloride.
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Spectroscopic Analysis Workflow for 2-Bromobutyryl Chloride
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Caption: Logical workflow for the spectroscopic analysis of 2-Bromobutyryl chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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